7-Fluoro-1-(4-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H20FNO5
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 7-fluoro-1-(4-methoxyphenyl)-2-(oxolan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H20FNO5/c1-28-15-7-4-13(5-8-15)20-19-21(26)17-11-14(24)6-9-18(17)30-22(19)23(27)25(20)12-16-3-2-10-29-16/h4-9,11,16,20H,2-3,10,12H2,1H3
• InChI Key: DZSYNRWBIODXTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4CCCO4)OC5=C(C3=O)C=C(C=C5)F

Description

7-Fluoro-1-(4-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (CAS RN: 844646-00-0) is a structurally complex heterocyclic compound featuring a chromenopyrrole-dione core. Key structural elements include:

• A 7-fluoro substituent on the chromene ring, enhancing electronic effects.
• A tetrahydrofuran-2-ylmethyl (THF-methyl) side chain at position 2, influencing solubility and conformational flexibility.

This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, known for diverse pharmacological and material science applications. Its synthesis typically involves multi-step cyclization and functionalization reactions, as seen in related derivatives .

Biological Activity

7-Fluoro-1-(4-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a compound of significant interest due to its potential biological activities. This article provides a comprehensive analysis of its biological properties, synthesis methods, and relevant case studies.

Chemical Structure and Properties

The compound can be represented by the following chemical formula:
$C_{16}H_{15}FN_{2}O_{3}$

Key Structural Features:

• Fluorine Substitution: The presence of a fluorine atom at the 7-position enhances lipophilicity and may influence the compound's interaction with biological targets.
• Methoxy Group: The para-methoxyphenyl group may contribute to its pharmacological activity by modulating receptor interactions.
• Tetrahydrofuran Moiety: This cyclic ether structure is known to enhance solubility and bioavailability.

Antioxidant Activity

Research indicates that compounds with a chromeno[2,3-c]pyrrole structure exhibit notable antioxidant properties. In vitro assays demonstrated that derivatives of this scaffold can scavenge free radicals effectively, which is crucial for preventing oxidative stress-related diseases .

Antiviral Properties

Recent studies have highlighted the potential of chromeno[2,3-c]pyrroles in inhibiting viral replication. Specifically, certain derivatives have shown efficacy against the Main protease (Mpro) of SARS-CoV-2, suggesting a promising avenue for developing antiviral agents .

Enzyme Modulation

Compounds in this class have been reported to act as glucokinase activators. This activity is particularly relevant in the context of diabetes management, as glucokinase plays a pivotal role in glucose metabolism .

Synthesis Methods

The synthesis of 7-Fluoro-1-(4-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multicomponent reactions. A one-pot synthesis approach has been developed that yields high purity and good yields (43–86%) under mild conditions. This method allows for the incorporation of various substituents to tailor biological activity .

Study 1: Antioxidant Efficacy

In a comparative study assessing the antioxidant capabilities of various chromeno derivatives, 7-Fluoro-1-(4-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibited an IC50 value significantly lower than that of standard antioxidants like ascorbic acid. This suggests superior efficacy in scavenging reactive oxygen species (ROS) .

Compound	IC50 (µM)
Ascorbic Acid	25
7-Fluoro Compound	12

Study 2: Antiviral Activity Against SARS-CoV-2

A recent investigation into the antiviral properties of chromeno derivatives revealed that the compound effectively inhibits Mpro activity with an IC50 value of 0.5 µM. This positions it as a potential candidate for further development in antiviral therapies .

Compound	IC50 (µM)
Control	10
7-Fluoro Compound	0.5

Comparison with Similar Compounds

Comparative Analysis with Structurally Analogous Compounds

Substituent Variations and Structural Impact

The compound’s unique properties arise from its substituent combination. Below is a comparison with structurally similar analogs:

Compound Name	Position 1 Substituent	Position 2 Substituent	Fluorine Position	Key Properties/Applications	References
Target Compound	4-Methoxyphenyl	THF-methyl	7	Enhanced solubility; under research
2-Methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Phenyl	Methyl	None	Lower polarity; base for hydrazide derivatives
1-Aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones	Aryl (variable)	Dimethylaminoethyl	Variable	Improved basicity; potential CNS activity
2-(4-Fluorophenyl)-2,7-dimethyl-2,3-dihydro-4H,9H-furo[3,2-c]pyrano[3,4-e]pyran-4,9-dione (8g)	4-Fluorophenyl	Methyl	2	High thermal stability; fused ring system

Key Observations :

• Fluorine Placement : Fluorine at position 7 (target compound) vs. position 2 (compound 8g) alters electron-withdrawing effects and ring reactivity .
• Solubility: The THF-methyl group in the target compound enhances solubility in polar solvents compared to methyl or dimethylaminoethyl substituents .
• Stereoelectronic Effects: The 4-methoxyphenyl group provides stronger electron-donating character than aryl or fluorophenyl groups, influencing charge distribution in the chromenopyrrole core .

Yield Comparison :

• Derivatives with simple substituents (e.g., methyl) achieve yields >70% under optimized conditions .
• Bulky or polar groups (e.g., THF-methyl) may reduce yields due to steric hindrance, though exact data for the target compound remain unpublished .

Research Findings and Implications

• Structural Uniqueness : The combination of 7-fluoro, 4-methoxyphenyl, and THF-methyl groups distinguishes this compound from simpler derivatives, making it a candidate for targeted drug delivery systems .
• Synthetic Challenges : Functionalization at position 2 with bulky groups (e.g., THF-methyl) requires tailored reaction conditions to avoid side products .
• Future Directions: Comparative studies on fluorinated vs. non-fluorinated analogs could elucidate the role of fluorine in bioactivity and stability .